Cas no 1897985-89-5 (Methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate)

• Product Name: Methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate
• CAS No: 1897985-89-5
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 5788340
• PubChem ID: 117400775
• Update Time: 2025-06-07

Methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate
• 1897985-89-5
• EN300-2002108
• Methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate

• Inchi： 1S/C10H11BrO3/c1-6-7(4-3-5-8(6)11)9(12)10(13)14-2/h3-5,9,12H,1-2H3
• InChI Key： WVOCSDJAUBHDQU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(C(=O)OC)O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate

Methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate: A Comprehensive Overview

Methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate, with CAS No. 1897985-89-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate, has garnered attention due to its unique structural properties and potential applications in drug design and synthesis.

The molecular structure of Methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate consists of a methyl group attached to a hydroxyl-acetate moiety, which is further connected to a substituted phenyl ring. The phenyl ring is substituted with a bromine atom at the 3-position and a methyl group at the 2-position, creating a distinct aromatic system. This arrangement not only imparts stability to the molecule but also facilitates various chemical reactions, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of Methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate in the development of bioactive compounds. Researchers have explored its role in the synthesis of anti-inflammatory agents, where its hydroxyl group plays a crucial role in hydrogen bonding interactions with target proteins. Additionally, the bromine substituent on the phenyl ring has been shown to enhance the compound's ability to modulate enzyme activity, making it a promising candidate for drug discovery.

In terms of synthesis, Methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate can be prepared through several routes, including nucleophilic substitution and esterification reactions. These methods have been optimized in recent years to improve yield and purity, ensuring that the compound is readily available for further research and development.

The pharmacokinetic properties of Methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate have also been investigated, with studies focusing on its absorption, distribution, metabolism, and excretion (ADME) profile. Findings suggest that the compound exhibits favorable bioavailability, which is essential for its potential use as an orally administered drug.

Moreover, computational chemistry techniques have been employed to predict the binding affinity of Methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate to various biological targets. These studies have provided valuable insights into its mechanism of action and have guided further experimental work aimed at optimizing its therapeutic potential.

In conclusion, Methyl 2-(3-bromo-2-methylphenyl)-2-hydroxyacetate (CAS No. 1897985-89-5) is a versatile compound with significant implications in organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and pharmacological studies, positions it as a key player in the development of novel therapeutic agents.